N-allyl-2-{[1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinyl]carbonyl}-1-hydrazinecarbothioamide

• IUPAC Name: 1-[[1-[(2,4-dichlorophenyl)methyl]-6-oxopyridine-3-carbonyl]amino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C17H16Cl2N4O2S/c1-2-7-20-17(26)22-21-16(25)12-4-6-15(24)23(10-12)9-11-3-5-13(18)8-14(11)19/h2-6,8,10H,1,7,9H2,(H,21,25)(H2,20,22,26)
• InChI Key: BOCHCVAAHOTMTA-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=S)NNC(=O)C1=CN(C(=O)C=C1)CC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H16Cl2N4O2S
• Molecular Weight: 411.3 g/mol

Description

N-allyl-2-{[1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinyl]carbonyl}-1-hydrazinecarbothioamide is a useful research compound. Its molecular formula is C17H16Cl2N4O2S and its molecular weight is 411.3. The purity is usually 95%.
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Scientific Research Applications

Coordination Compounds in Cancer Research

N-allyl-2-{[1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinyl]carbonyl}-1-hydrazinecarbothioamide and its derivatives are used in the synthesis of coordination compounds with metals such as copper and nickel. These compounds have shown potential in inhibiting the growth and propagation of cancer cells, specifically the myeloid human leukemia HL-60 cancer cells, at specific concentrations. The mechanism involves the hydrazinecarbothioamide acting as a bridging ligand, suggesting a potential route for novel cancer treatments (Pakhontsu et al., 2014).

Molecular Synthesis and Drug Development

This compound is involved in complex molecular synthesis processes. It serves as a precursor or an intermediate for creating a diverse range of chemical structures. These synthesized compounds, characterized by various spectroscopic techniques, are integral to the development of new drugs and pharmaceuticals. For instance, the compound is used in the synthesis of tris- and bis(1,3,4-thiadiazol-2-amine) methyl and ethyl tris- and bis-2-(2-(2-benzoyl hydrazinyl)-4-oxothiazolidine) acetate derivatives, highlighting its versatility and significance in medicinal chemistry (Darehkordi & Ghazi, 2013).

Biological Investigations and Molecular Docking Studies

Detailed biological investigations and molecular docking studies have been conducted on N-(pyridin-2-yl)hydrazinecarbothioamide. These studies involve geometry optimization, calculation of vibrational frequencies, and evaluation of non-linear optical properties. Such research provides insights into the molecular structure, properties, and potential biological interactions of the compound. Moreover, these studies facilitate the understanding of how these compounds interact with bacterial strains, opening avenues for developing new antibacterial agents (Abu-Melha, 2018).

Synthesis of Coordinating Agents for New Compounds

The hydrazinecarbothioamide framework is utilized in synthesizing new coordinating agents. These agents are critical for constructing new coordination compounds with potentially valuable properties. The process involves condensation reactions and the use of various spectroscopic and computational techniques to determine the structure and composition of these new agents. Such research is fundamental for advancing materials science and discovering compounds with unique chemical and physical properties (Chiriac & Codreanu, 2022).